5-Br-4-Cl-Pyrrolo-pyroxypyridine

• Molecular Formula: C9H8BrClN2
• Molecular Weight: 259.53 g/mol
• InChI: InChI=1S/C9H8BrClN2/c1-2-5-3-12-9-7(5)8(11)6(10)4-13-9/h3-4H,2H2,1H3,(H,12,13)
• InChIKey: HIMILBOOXZSIPP-UHFFFAOYSA-N

5-Br-4-Cl-Pyrrolo-pyroxypyridine PROTAC Building Block

5-Br-4-Cl-Pyrrolo-pyroxypyridine (CAS 2914920-46-8) is a heterobifunctional ligand building block featuring a pyrrolo[2,3-b]pyridine core substituted with bromine at the 5-position, chlorine at the 4-position, and an ethyl group at the 3-position [1]. This compound is primarily utilized as a synthetic intermediate for target protein ligands in PROTACs (PROteolysis TArgeting Chimeras), specifically for the construction of GSPT1 degraders [2]. Its unique 3-ethyl substitution and specific halogenation pattern distinguish it from simpler pyrrolo-pyridine analogs, making it a specialized component in targeted protein degradation research.

Workflow PROTAC synthesis building block

Structural Feature 3-ethyl, 5-Br, 4-Cl pyrrolo[2,3-b]pyridine

Selection Context Reported GSPT1 degrader ligand component

• [1] PubChem. (2025). 5-Bromo-4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine. Compound Summary CID 134176382. View Source
• [2] MedChemExpress. (n.d.). 5-Br-4-Cl-Pyrrolo-pyroxypyridine Product Page. MedChemExpress EU. View Source

5-Br-4-Cl-Pyrrolo-pyroxypyridine vs. Generic Analogs

Substitution with a generic pyrrolo-pyridine analog like 5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (CAS 876343-82-7) is not scientifically valid for PROTAC synthesis applications. The target compound's defining 3-ethyl substitution (C9H8BrClN2, MW 259.53) is critical for its designated role as a ligand in GSPT1 degrader constructs, whereas the unsubstituted analog (C7H4BrClN2, MW 231.48) [1] lacks this essential functional group. This structural difference translates directly to divergent application spaces: the target compound is a validated intermediate for specific PROTAC programs (e.g., HY-159609), while the analog is primarily explored as an FGFR kinase inhibitor [2]. Using the wrong analog would compromise the structural integrity of the final PROTAC molecule, likely resulting in failed target engagement or loss of degradation activity, thereby invalidating experimental outcomes and wasting resources.

Target Compound

5-Br-4-Cl-Pyrrolo-pyroxypyridine with 3-ethyl group

Common Analog

5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (CAS 876343-82-7)

Missing 3-ethyl group shifts application space: target compound is reported for GSPT1 degrader ligand assembly, while analog is explored as an FGFR kinase inhibitor scaffold. Structural integrity of the final PROTAC may be compromised with analog use.

• [1] PubChem. (2025). 5-Bromo-4-chloro-1H-pyrrolo(2,3-b)pyridine. Compound Summary CID 45789788. View Source
• [2] Zhao, B., Li, Y., Xu, P., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(33), 20550-20559. View Source

5-Br-4-Cl-Pyrrolo-pyroxypyridine PROTAC vs. Kinase Evidence

Validated GSPT1 Degrader Ligand

5-Br-4-Cl-Pyrrolo-pyroxypyridine is explicitly validated and marketed as a 'Ligand for Target Protein for PROTACs' and is directly linked to the synthesis of PROTAC GSPT1 degrader-1 (HY-159609) [1]. In contrast, the closest analog, 5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (CAS 876343-82-7), is primarily described as a kinase inhibitor scaffold and general heterocyclic building block, with no documented role in GSPT1 degrader synthesis .

Application Validation

Head-to-head

Target: validated ligand for PROTAC GSPT1 degrader-1 (HY-159609). Analog: no documented role in GSPT1 degrader synthesis.

Supports targeted degrader assembly workflow

Synthetic chemistry context; requires verification for novel constructs

Evidence Dimension	Validated Application
Target Compound Data	Validated ligand for PROTAC GSPT1 degrader-1 (HY-159609) synthesis
Comparator Or Baseline	5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (CAS 876343-82-7) has no documented role in GSPT1 degrader synthesis
Quantified Difference	Qualitative (Yes/No): Target compound has explicit, documented application; comparator does not.
Conditions	Synthetic chemistry / PROTAC assembly context

Why This Matters

This directly answers the question 'Why not use the analog?'; selecting the target compound ensures the correct ligand is used for a specific, published PROTAC construct, avoiding project delays and synthesis failures.

• [1] MedChemExpress. (n.d.). 5-Br-4-Cl-Pyrrolo-pyroxypyridine Product Page. MedChemExpress EU. View Source

3-Ethyl Group Structural Divergence

The target compound possesses a 3-ethyl group, resulting in a molecular formula of C9H8BrClN2 and a molecular weight of 259.53 g/mol . The analog 5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine lacks this ethyl group, giving it a formula of C7H4BrClN2 and a molecular weight of 231.48 g/mol [1]. This 28.05 g/mol difference reflects a fundamental change in lipophilicity, steric bulk, and the potential for further derivatization at the 3-position.

Structural Divergence

Head-to-head

Target MW: 259.53 g/mol (C9H8BrClN2). Analog MW: 231.48 g/mol (C7H4BrClN2). Delta: +28.05 g/mol (C2H4).

Ethyl group alters lipophilicity and steric bulk

Property modulation critical for PROTAC ligand behavior

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	MW: 259.53 g/mol; Formula: C9H8BrClN2
Comparator Or Baseline	5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (MW: 231.48 g/mol; Formula: C7H4BrClN2)
Quantified Difference	Delta MW = +28.05 g/mol (due to C2H4 ethyl group)
Conditions	Chemical identity / computed properties

Why This Matters

The 3-ethyl group is not a trivial difference; it is a key functional handle and property modulator, which is critical for the compound's specific role as a building block in complex PROTAC molecules where precise spatial and electronic properties are essential.

• [1] PubChem. (2025). 5-Bromo-4-chloro-1H-pyrrolo(2,3-b)pyridine. Compound Summary CID 45789788. View Source

Analog-Specific FGFR Inhibition

The analog 5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine and its derivatives are reported to exhibit potent FGFR1 inhibitory activity with IC50 values as low as 7 nM [1]. The target compound, 5-Br-4-Cl-Pyrrolo-pyroxypyridine, is not associated with this kinase inhibition profile in its primary literature or commercial documentation; its bioactivity is instead linked to its role in forming a ligand for GSPT1 degradation . This underscores a functional divergence driven by the 3-ethyl substitution.

Bioactivity Profile

Class-level

Analog derivatives: reported FGFR1 IC50 7 nM. Target: no reported direct FGFR IC50; GSPT1 degradation context.

Functional divergence driven by 3-ethyl substitution

Kinase inhibition vs. targeted degradation; data to verify for target compound

Evidence Dimension	Primary Biological Activity Profile
Target Compound Data	Ligand component for GSPT1 degrader PROTAC; no reported direct FGFR IC50 data.
Comparator Or Baseline	5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine derivatives: FGFR1 IC50 = 7 nM; FGFR2 IC50 = 9 nM; FGFR3 IC50 = 25 nM.
Quantified Difference	Qualitative difference in application: Target compound is for targeted protein degradation; analog is for direct kinase inhibition.
Conditions	Kinase inhibition assay (for analog); PROTAC synthesis (for target)

Why This Matters

This reinforces that the compounds are not interchangeable and serve different research purposes. Selecting the analog for a PROTAC project would introduce an incorrect functional group, while using the target compound for kinase studies would likely show no or low activity, wasting screening resources.

• [1] Zhao, B., Li, Y., Xu, P., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(33), 20550-20559. View Source

5-Br-4-Cl-Pyrrolo-pyroxypyridine Applications

PROTAC GSPT1 Degrader-1 Synthesis

This is the primary, vendor-validated application. 5-Br-4-Cl-Pyrrolo-pyroxypyridine is specifically cited as a key synthetic intermediate for PROTAC GSPT1 degrader-1 [1]. Researchers developing GSPT1-targeting degraders for cancer therapy (e.g., acute myeloid leukemia, MYC-driven cancers) should procure this exact compound to ensure the correct ligand is incorporated into their PROTAC molecule, following the established synthetic route.

Molecular Glue & Degrader Synthesis

The compound is also described as a 'synthetic intermediate for molecular glues' [2]. Its 3-ethyl group and halogen pattern provide a unique chemical handle for medicinal chemists designing novel molecular glues or other heterobifunctional degraders beyond the published GSPT1 example. Its distinct structure makes it a valuable building block for creating proprietary libraries of degrader molecules.

SAR Studies in Targeted Degradation

The specific 3-ethyl substitution on 5-Br-4-Cl-Pyrrolo-pyroxypyridine allows for SAR exploration of the ligand-binding moiety in PROTACs . By comparing the degradation efficiency and selectivity of PROTACs built with this ligand versus those with unsubstituted or differently substituted pyrrolo-pyridine ligands, researchers can dissect the contribution of the 3-ethyl group to target engagement, ternary complex formation, and overall degradation efficacy.

Process Scale-Up of PROTAC Intermediates

For process chemists and CDMOs tasked with scaling up PROTAC synthesis, sourcing high-purity 5-Br-4-Cl-Pyrrolo-pyroxypyridine (e.g., 98% purity ) is essential. Its defined chemical identity (CAS 2914920-46-8) and well-characterized properties ensure batch-to-batch consistency, which is critical for developing robust, reproducible manufacturing processes for clinical candidates.

Application

Selection Property

Validation Focus

PROTAC GSPT1 degrader-1 synthesis

Reported ligand identity for HY-159609

Correct ligand incorporation; synthetic route review

Molecular glue & degrader library design

Unique 3-ethyl and halogenation pattern

Chemical handle utility for novel degrader synthesis

SAR studies in targeted degradation

3-ethyl substitution as structural variable

Ternary complex formation and degradation efficiency review

Process scale-up of PROTAC intermediates

Defined chemical identity (CAS 2914920-46-8)

Batch-to-batch consistency for manufacturing

• [1] MedChemExpress. (n.d.). 5-Br-4-Cl-Pyrrolo-pyroxypyridine Product Page. MedChemExpress EU. View Source
• [2] Hycultec. (n.d.). 5-Br-4-Cl-Pyrrolo-pyroxypyridine (HY-W599025) Product Page. Hycultec GmbH. View Source